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Compound of Interest

Compound Name: Cyclooctanecarbaldehyde hydrate

Cat. No.: B1654357

Essential Safety and Handling Guide for
Cyclooctanecarbaldehyde Hydrate

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling Cyclooctanecarbaldehyde hydrate in a laboratory setting. The
information is intended for researchers, scientists, and professionals in drug development to
ensure safe handling and minimize exposure risks.

Chemical Identifier: Cyclooctanecarbaldehyde Molecular Formula: C9H160 Molecular Weight:
140.22 g/mol

Hazard Identification and Classification

Cyclooctanecarbaldehyde is classified as a hazardous substance. While specific data for the
hydrate form is limited, the safety precautions for the aldehyde should be strictly followed. The
primary hazards are summarized below.
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Hazard Class GHS Category Signal Word Hazard Statement

o ) H227: Combustible
Flammable liquids Category 4 Warning o

liquid
Skin ) H315: Causes skin
S Category 2 Warning S

corrosion/irritation irritation
Serious eye ] H319: Causes serious

o Category 2A Warning o
damage/eye irritation eye irritation
Acute toxicity, ] H332: Harmful if

) Category 4 Warning )
Inhalation inhaled
Specific target organ
toxicity - single ] H335: May cause
] Category 3 Warning ) o

exposure (Respiratory respiratory irritation
system)
Hazardous to the H412: Harmful to
aguatic environment, Category 3 - aquatic life with long

long-term hazard

lasting effects

Data sourced from Sigma-Aldrich Safety Data Sheet.

Personal Protective Equipment (PPE)

To ensure personal safety, the following personal protective equipment must be worn at all

times when handling Cyclooctanecarbaldehyde hydrate.
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Protection Type

Specification

Rationale

Eye and Face Protection

Chemical safety goggles or a

face shield.

Protects against splashes and
vapors that can cause serious

eye irritation.[1]

Skin Protection

Chemical-resistant gloves
(e.g., Nitrile or Butyl rubber).

Lab coat.

Prevents skin contact which

can cause irritation.[2]

Respiratory Protection

Use in a well-ventilated area or
under a chemical fume hood. If
ventilation is inadequate, a
NIOSH/MSHA approved
respirator for organic vapors is

necessary.

Protects against inhalation of
harmful vapors that may cause

respiratory irritation.[2]

Safe Handling and Storage Procedures

Adherence to proper handling and storage protocols is critical to prevent accidents and

exposure.

Handling:

o Always work in a well-ventilated area, preferably under a chemical fume hood.

e Avoid breathing vapors or mist.

e Prevent contact with skin and eyes by wearing the appropriate PPE.

o Keep away from heat, sparks, open flames, and other ignition sources. No smoking.

o Take precautionary measures against static discharge.

e Wash hands thoroughly after handling.

Storage:

o Store in a tightly closed container.
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o Keep in a cool, dry, and well-ventilated place.

» Store away from incompatible materials such as strong oxidizing agents and bases.[3]

First Aid Measures

In the event of exposure, immediate action is crucial.

Exposure Route First Aid Procedure

Move the person to fresh air. If breathing is
Inhalation difficult, give oxygen. Seek immediate medical

attention.

Immediately remove all contaminated clothing.

) Rinse skin with plenty of water and soap for at
Skin Contact ] o ]

least 15 minutes.[2][3] If skin irritation persists,

seek medical attention.

Immediately rinse eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids.[3] Remove contact
Eye Contact ) )

lenses if present and easy to do. Continue

rinsing. Seek immediate medical attention from

an ophthalmologist.

Do NOT induce vomiting. Rinse mouth with
) water. Never give anything by mouth to an
Ingestion , , _ _
unconscious person. Seek immediate medical

attention.[3]

Disposal Plan

All waste materials must be handled and disposed of in accordance with local, state, and
federal regulations.

o Chemical Waste: Collect in a designated, labeled, and sealed container for hazardous waste.
Do not dispose of down the drain.
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o Contaminated PPE: Dispose of contaminated gloves and other disposable PPE as

hazardous waste.

» Spills: For small spills, absorb with an inert material (e.g., sand, vermiculite) and place in a
suitable container for disposal. Ensure the area is well-ventilated.

Safe Handling Workflow

The following diagram illustrates the standard workflow for safely handling
Cyclooctanecarbaldehyde hydrate in a laboratory setting.
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Caption: Workflow for Safe Handling of Cyclooctanecarbaldehyde Hydrate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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handling-cyclooctanecarbaldehyde-hydrate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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